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Compound of Interest

Compound Name: Diisopropyl maleate

Cat. No.: B158051

An In-depth Technical Guide to the Health and Safety of Diisopropyl Maleate
For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the health and safety information
currently available for Diisopropyl maleate (CAS No. 10099-70-4). The information is
compiled for professionals in research and development who may handle this substance.

Chemical and Physical Properties

Diisopropyl maleate is the diisopropyl ester of maleic acid.[1] It is a liquid at room temperature
and has limited solubility in water.[1][2]

Table 1: Physicochemical Properties of Diisopropyl Maleate
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Property Value Reference(s)
IUPAC Name :i:erz:c;zr:-yl (2)-but-2- [3]

CAS Number 10099-70-4 [1][3]
Molecular Formula C10H1604 [11[3]
Molecular Weight 200.23 g/mol [11[3]

Physical State Liquid [1]

Boiling Point 225.5°C at 760 mmHg [1]
Melting Point -30.15°C [11[2]
Density 1.027 g/cm3 [1]
Flash Point 112.3°C [1]

Water Solubility

9.9 g/L at 20°C

[1](2]

Vapor Pressure

6.2 Pa at 25°C

[1]

LogP (Octanol-Water)

1.95

[1]

Hazard Identification and Classification

Diisopropyl maleate is classified as a skin sensitizer and an eye irritant.[3][4] The primary

health concern is the potential to cause an allergic skin reaction upon contact.[1]

Table 2: GHS Classification for Diisopropyl Maleate
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Toxicological Profile

Specific toxicological data for Diisopropyl maleate is limited.[1] Much of the understanding of
its potential hazards is derived from data on structurally similar maleic acid esters.[1] Maleic
esters are generally expected to have low acute toxicity, with the notable exception of dimethyl
maleate which shows moderate acute oral toxicity.[6] They are not expected to be
carcinogenic, mutagenic, or have reproductive toxicity potential.[6]

Table 3: Acute Toxicity Data for Related Maleic Acid Esters
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Related .
Parameter Value Species Reference(s)
Compound
Acute Oral LDso >3200 mg/kg bw  Diethyl maleate Rat [1]
Acute Oral LDso >3730 mg/kg bw  Dibutyl maleate Rat [1]
1340-1909 ,
Acute Oral LDso Dimethyl maleate  Rat [1]
mg/kg bw
Acute Dermal )
>2000 mg/kg bw  Dibutyl maleate Rat [1]

LDso

Skin

Sensitization

Positive (EC3: 2-
5.8%)

Diethyl maleate

[1]

Experimental Protocols

Detailed experimental reports for the toxicological evaluation of Diisopropyl maleate are not

widely available in public literature. However, standardized OECD guidelines are typically

followed for such assessments. Below are representative methodologies for key toxicological

endpoints.

Protocol: Acute Oral Toxicity (Based on OECD Guideline

423)

¢ Objective: To determine the acute oral toxicity of a substance.

o Test Principle: A stepwise procedure is used with a limited number of animals per step. The

substance is administered orally to a group of animals at one of the defined dose levels. The

absence or presence of compound-related mortality of the animals dosed at one step will

determine the next step, i.e., no further testing is needed, dosing of a further 3 animals at the

same dose, or dosing of a further 3 animals at the next higher or the next lower dose level.

o Methodology:

o Test Animals: Typically, rats of a single sex (usually females) are used. Animals are fasted
prior to dosing.
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o Dosing: The test substance is administered in a single dose by gavage using a stomach
tube or a suitable intubation cannula.

o Observation: Animals are observed for mortality, clinical signs of toxicity (changes in skin,
fur, eyes, and mucous membranes, and also respiratory, circulatory, autonomic and central
nervous systems, and somatomotor activity and behavior pattern), and body weight
changes for at least 14 days.

o Necropsy: All animals (including those that die during the test) are subjected to gross
necropsy at the end of the observation period.

Protocol: Skin Sensitization - Local Lymph Node Assay
(LLNA) (Based on OECD Guideline 429)

o Objective: To determine the potential of a substance to induce skin sensitization.

» Test Principle: The LLNA measures the proliferation of lymphocytes in the auricular lymph
nodes draining the site of application of the test substance. This proliferation is proportional
to the dose and to the allergenic potency of the test substance. A radiolabeled nucleoside
(e.g., H-methyl thymidine) is incorporated into the DNA of proliferating cells and is used as a
measure of proliferation.

o Methodology:
o Test Animals: Typically, CBA/Ca or CBA/J strain mice are used.

o Application: The test substance is applied to the dorsum of both ears for three consecutive
days.

o Proliferation Measurement: On day 5, a radiolabeled nucleoside is injected intravenously.
After a set period, the animals are euthanized, and the draining auricular lymph nodes are
excised.

o Data Analysis: A single-cell suspension of lymph node cells is prepared, and the level of
radioactivity is measured. The stimulation index (SI) is calculated by dividing the mean
proliferation in the test group by the mean proliferation in the vehicle control group. A
substance is classified as a sensitizer if the Sl is 3 or greater.
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Health and Safety Workflows

Effective management of Diisopropyl maleate requires structured workflows for risk
assessment and emergency response.
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Risk Assessment Workflow

(Review Toxicity Data)

Risk Characterization
(Is risk acceptable?)

Risk Acceptable?

Proceed with Controls

Dose-Response Assessment

Hazard Identification
(Skin/Eye Irritant, Sensitizer)

Exposure Assessment
(Route, Duration, Frequency)

Implement Additional Controls
(e.g., Substitution, Engineering)
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Emergency Response: Spill Protocol

Spill Occurs

Major or Minor Spill?

Ensure Adequate Ventilation
Wear appropriate PPE

Evacuate Area
Alert Others
Call Emergency Services

Contain spill with inert absorbent material
(e.g., sand, vermiculite)

Collect residue into sealed container for disposal
Clean spill area

Dispose of waste according to regulations
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First Aid Decision Workflow

Exposure Occurs

Route of Exposure?
8kin Contact ye Contact Inhalation Ingestion

Rinse cautiously with water for at least 15 minutes.
Remove contact lenses, if present and easy to do.
Continue rinsing.

Do NOT induce vomiting.

Immediately wash skin with plenty of soap and water for at least 15 minutes. Make victim drink water (two glasses at most).

Remove contaminated clothing.

Move person to fresh air.
If not breathing, give artificial respiration.

Never give anything by mouth to an unconscious person.

Seek immediate medical attention/advice.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Health and safety information for Diisopropyl maleate].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b158051#health-and-safety-information-for-
diisopropyl-maleate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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